Cas no 6965-45-3 (1,1'-Biphenyl,2,2',4,4'-tetrafluoro-)

1,1'-Biphenyl,2,2',4,4'-tetrafluoro- structure
6965-45-3 structure
Product Name:1,1'-Biphenyl,2,2',4,4'-tetrafluoro-
CAS No:6965-45-3
MF:C12H6F4
MW:226.169657230377
CID:512098
PubChem ID:249412
Update Time:2025-04-19

1,1'-Biphenyl,2,2',4,4'-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,2,2',4,4'-tetrafluoro-
    • 1-(2,4-difluorophenyl)-2,4-difluorobenzene
    • 2,2',4,4'-Tetrafluorbiphenyl
    • 2,2',4,4'-Tetrafluorobiphenyl
    • AC1L6OEN
    • AC1Q4OAG
    • AR-1D0611
    • CTK5D0753
    • NCIOpen2_003422
    • NSC67704
    • SureCN9135463
    • DTXSID40290266
    • SCHEMBL9135463
    • 6965-45-3
    • NSC-67704
    • NSC 67704
    • 2,2',4,4'-TETRAFLUORO-1,1'-BIPHENYL
    • Inchi: 1S/C12H6F4/c13-7-1-3-9(11(15)5-7)10-4-2-8(14)6-12(10)16/h1-6H
    • InChI Key: YVVLIAAZZRGTRY-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C1C=CC(=CC=1F)F)F

Computed Properties

  • Exact Mass: 226.04058
  • Monoisotopic Mass: 226.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.318
  • Boiling Point: 230.3°Cat760mmHg
  • Flash Point: 88.1°C
  • Refractive Index: 1.504
  • PSA: 0
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